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Compound of Interest

Compound Name: L-Tyrosine-d2-1

Cat. No.: B1588921

Essential Safety and Handling Guide for L-
Tyrosine-d2-1

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of L-
Tyrosine-d2-1, a deuterated form of the non-essential amino acid L-Tyrosine. While a specific
Safety Data Sheet (SDS) for L-Tyrosine-d2-1 is not readily available, this document compiles
data from the SDS of the closely related L-Tyrosine-d2 and the parent compound L-Tyrosine,
along with best practices for handling deuterated compounds.

Hazard Summary

L-Tyrosine-d2-1 is classified as a hazardous substance. Based on the available data for L-
Tyrosine-d2, the primary hazards are:

o Skin Corrosion/Irritation (Category 2)[1]
e Serious Eye Damage/Eye Irritation (Category 2A)[1]

» Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System[1][2][3]
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Therefore, appropriate personal protective equipment (PPE) and handling procedures are
mandatory to ensure personnel safety.

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling L-Tyrosine-d2-1.

PPE Category Item Specifications

Must meet ANSI Z.87.1

Safety glasses with side )
standard. A face shield should

Eye and Face Protection shields or chemical splash )
be worn over safety glasses if
goggles .
there is a splash hazard.[4][5]
Nitrile or neoprene gloves are
) ) ) recommended. Always inspect
Hand Protection Chemical-resistant gloves
gloves for tears or punctures
before use.[4][6]
A flame-resistant lab coat, fully
Skin and Body Protection Laboratory coat buttoned, is required to protect

against skin contact.[4][6]

Pants should be made of a
Full-length pants and closed- non-synthetic material like
toe shoes cotton. Shoes must cover the

entire foot.[4]

Use a NIOSH-approved

respirator with an appropriate
Respiratory Protection Air-purifying respirator cartridge if working outside of a

certified chemical fume hood

or if dust may be generated.[4]

Operational Plan for Safe Handling

A systematic approach is crucial to minimize exposure to L-Tyrosine-d2-1.
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Preparation

[Work within a certified chemical fume hooa

[Don all required PPE)

Handling

[Weighing: Use an analytical balance with a draft shield}

'

E’ransferring: Use appropriate tools (e.g., spatula) to avoid dusa

'

[Dissolving: Add solid to solvent slowly. If necessary, use sonication to aid dissolution)

Reaction

G/Iaintain controlled conditions (temperature, atmospherea

'

[Monitor the reaction progress within the fume hooa

Cleanup and Decontamination

Decontaminate all surfaces and equipment

l

Wash hands thoroughly with soap and water

Click to download full resolution via product page

Workflow for safely handling L-Tyrosine-d2-1.
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e Preparation: Always work within a certified chemical fume hood to minimize inhalation
exposure. Before handling the chemical, ensure all required PPE is correctly worn.[4]

e Handling:

o To prevent isotopic exchange and maintain the integrity of the deuterated compound,
handle L-Tyrosine-d2-1 under an inert atmosphere, such as dry nitrogen or argon,
whenever possible.[7][8][9]

o Avoid creating dust when handling the solid material.[4] Use appropriate tools like a
spatula or powder funnel for transfers.[4]

o When preparing solutions, allow the compound to equilibrate to room temperature before
opening to prevent condensation.[7]

e Reaction: Maintain controlled conditions throughout the reaction process and keep the
reaction setup within the fume hood.

e Cleanup and Decontamination: Decontaminate all surfaces and equipment that may have
come into contact with the chemical. Wash hands thoroughly with soap and water after
handling.[4]

Disposal Plan

Proper disposal of L-Tyrosine-d2-1 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

) ) Collect in a designated, labeled, and sealed
Solid Chemical Waste )
hazardous waste container.

Collect in a designated, labeled, and sealed
Contaminated Solvents hazardous waste container for halogenated or

non-halogenated solvents, as appropriate.[4]

Rinse the container three times with a suitable
] solvent. Collect the rinsate as hazardous waste.
Empty Containers ] ] ) ]
Dispose of the rinsed container according to

institutional guidelines.[4]

Dispose of contaminated gloves and other
Contaminated PPE disposable PPE in the designated solid

hazardous waste container.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling L-Tyrosine-
d2-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588921#personal-protective-equipment-for-
handling-I-tyrosine-d2-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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